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Compound of Interest

Compound Name: 5-Methoxypyrazin-2-amine

Cat. No.: B1368344 Get Quote

Core Principle: Hazard-Informed Waste
Management
The disposal protocol for any chemical is fundamentally dictated by its inherent hazards. 5-
Methoxypyrazin-2-amine is classified under the Globally Harmonized System (GHS) as a

hazardous substance.[1] Understanding its specific risk profile is the first step in responsible

management. It is harmful if swallowed, causes skin and serious eye irritation, and may cause

respiratory irritation.[1][2] Therefore, it must be managed as regulated hazardous waste from

the point of generation to its final disposal. Under no circumstances should this compound or

its residues be disposed of down the sanitary sewer or in regular trash.

Chemical and Hazard Profile
A clear understanding of the compound's properties is essential for safe handling and for

making informed decisions during spill cleanup and waste segregation.
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Property Value Source

Molecular Formula C₅H₇N₃O [1][3]

CAS Number 54013-07-9 [1][3]

Molecular Weight 125.13 g/mol [1]

Appearance Light yellow to brown solid [4]

Melting Point 110-111°C [4]

GHS Hazard Codes H302, H315, H319, H335 [1]

GHS Hazard Statements

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation

[1][2]

Regulatory Framework: Compliance is Non-
Negotiable
In the United States, the primary regulation governing hazardous waste is the Resource

Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency

(EPA).[5][6] Academic and research laboratories may operate under specific regulations, such

as the EPA's Subpart K, which provides alternative, lab-focused standards.

Key regulatory principles to follow include:

Generator Status: Your institution is classified as a Very Small Quantity Generator (VSQG),

Small Quantity Generator (SQG), or Large Quantity Generator (LQG) based on the volume

of hazardous waste produced monthly.[7] This status determines storage time limits and

reporting requirements.

Point of Generation: Waste must be accumulated at or near its point of generation and be

under the control of laboratory personnel.[5][7]

Documentation: All waste generation must be documented to ensure a clear chain of custody

from the lab to the final disposal facility.[5]
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On-Site Waste Management Protocol
This section provides a step-by-step methodology for managing 5-Methoxypyrazin-2-amine
waste within the laboratory.

Step 1: Personal Protective Equipment (PPE)
Before handling the chemical for use or disposal, ensure appropriate PPE is worn.

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN

166 (EU) or NIOSH (US) standards.[8]

Skin Protection: Wear a lab coat and chemically impermeable gloves (e.g., nitrile). Change

gloves immediately if contamination occurs.[8]

Respiratory Protection: If there is a risk of generating dust or aerosols, use a full-face

respirator with an appropriate filter (e.g., type ABEK, EN14387). All handling of the solid

compound should occur within a certified chemical fume hood.[6]

Step 2: Waste Container Selection and Labeling
Proper containment is crucial to prevent leaks and ensure safe transport.

Select a Compatible Container: Use a high-density polyethylene (HDPE) or glass container

that is free from damage and has a secure, leak-proof screw cap.[5][6] The container must

be chemically compatible with aromatic amines. Do not use metal containers.[6]

Label the Container Correctly: The container must be clearly labeled before any waste is

added.[7] The label must include:

The words "Hazardous Waste"[7]

The full chemical name: "5-Methoxypyrazin-2-amine"

The associated hazards (e.g., "Harmful," "Irritant") or corresponding GHS pictograms.[7]

The date of initial waste accumulation.
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Step 3: Waste Segregation
Proper segregation prevents dangerous chemical reactions.

Solid Waste: Collect unreacted 5-Methoxypyrazin-2-amine, contaminated weigh boats, and

contaminated consumables (e.g., gloves, wipes) in a designated solid hazardous waste

container.

Liquid Waste: If the compound is dissolved in a solvent, collect it in a separate liquid

hazardous waste container labeled with the full name of the amine and the solvent(s).

Avoid Incompatibles: Do not mix this waste with strong oxidizing agents, strong bases, acid

anhydrides, or acid chlorides.[2]

The following diagram illustrates the decision workflow for proper waste segregation.
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Workflow for Segregation and Disposal

Final Disposal Pathway
The ultimate disposal of 5-Methoxypyrazin-2-amine must be handled by professionals.
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Storage: Store the sealed and labeled hazardous waste container in a designated Satellite

Accumulation Area (SAA).[7] This area should be well-ventilated, away from incompatible

materials, and have secondary containment.[5]

Professional Collection: Contact your institution's Environmental Health & Safety (EH&S)

department to schedule a pickup. They will transport the waste to a Central Accumulation

Area (CAA) before it is removed by a licensed hazardous waste disposal vendor.[7]

Treatment: The vendor will transport the waste to a permitted Treatment, Storage, and

Disposal Facility (TSDF). The typical final disposal method for this type of organic compound

is high-temperature incineration.

Decontamination of Non-Disposable Labware
Glassware and equipment that have come into contact with 5-Methoxypyrazin-2-amine must

be decontaminated before reuse.

Initial Rinse: In a fume hood, rinse the glassware three times with a suitable organic solvent

(e.g., ethanol or acetone) in which the compound is soluble.

Collect Rinsate: The solvent rinsate is now considered hazardous waste. Decant it into the

appropriate liquid hazardous waste container.[9]

Wash: After the solvent rinse, the glassware can be washed with soap and water.[9]

Dry: Allow the glassware to dry completely before returning it to storage.

Emergency Procedures: Spill Management
In the event of a spill, immediate and correct action is required to mitigate exposure and

environmental contamination.

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Control and Ventilate: Ensure the spill area is well-ventilated, typically by keeping it within a

fume hood.

Don PPE: Wear the full PPE detailed in Section 3.1.
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Contain and Absorb: For a solid spill, carefully sweep or vacuum the material into a waste

container, avoiding dust generation.[10] For a liquid spill, cover with an inert absorbent

material (e.g., vermiculite, sand, or commercial sorbent pads).

Collect Waste: Scoop the absorbed material and contaminated debris into a labeled

hazardous waste container.[2]

Decontaminate Area: Clean the spill area with a solvent-soaked cloth, followed by soap and

water. All cleaning materials are considered hazardous waste and must be disposed of

accordingly.

Report: Report the incident to your laboratory supervisor and EH&S department as per

institutional policy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Methoxypyrazin-2-amine proper disposal procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1368344#5-methoxypyrazin-2-amine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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